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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethoxy)anisole

CAS No.: 1260893-33-1

Cat. No.: B1424234

Get Quote

2-Chloro-5-(trifluoromethoxy)anisole is a halogenated aromatic ether. Its structure suggests

utility as a building block in medicinal chemistry and materials science. Understanding its

physical properties is the first step in developing safe handling procedures. While

comprehensive experimental data is scarce, the properties of this liquid compound can be

inferred from available data and structural analogues.

Table 1: Chemical Identification and Properties
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Identifier Value Source

IUPAC Name
1-chloro-2-methoxy-4-
(trifluoromethoxy)benzene

CAS Number 1260893-33-1

Molecular Formula C₈H₆ClF₃O₂

Molecular Weight 226.58 g/mol

Physical Form Liquid

Purity Typically ≥97%

Storage Temperature Sealed in dry conditions, 2-8°C

| InChI Key | KYKNGEKGWOCZIA-UHFFFAOYSA-N | |

Section 2: Hazard Assessment and Inferred GHS
Classification
A thorough hazard assessment requires analyzing the contributions of the compound's core

functional groups: the chlorinated anisole backbone and the trifluoromethoxy substituent.

Structurally similar compounds, such as other chlorinated, fluorinated, and trifluoromethylated

anisoles, consistently exhibit specific hazards.[1][2]

Chlorinated Aromatic Ring: Often associated with skin and eye irritation, and potential for

environmental persistence.

Anisole (Methoxybenzene) Core: Can cause central nervous system depression at high

concentrations.[3] While the core is flammable, the halogenation in this derivative likely

raises its flashpoint.[4]

Trifluoromethoxy Group: Generally more stable than a trifluoromethyl group, but its presence

contributes to the molecule's overall potential for irritation and systemic effects upon

absorption.
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Based on the hazard profiles of these related molecules, a GHS classification for 2-Chloro-5-
(trifluoromethoxy)anisole is proposed below. This represents a cautious approach and

should be considered the minimum standard for handling.

Table 2: Inferred GHS Hazard Classification

Hazard Class Pictogram Signal Word
Hazard Statement
Code & Text

Acute Toxicity, Oral
(Category 4)

GHS07 Warning
H302: Harmful if
swallowed.[2]

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation.[1][2]

Serious Eye

Damage/Irritation

(Category 2)

GHS07 Warning
H319: Causes serious

eye irritation.[1][2]

| Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System | GHS07 |

Warning | H335: May cause respiratory irritation.[1][2] |

Section 3: The Hierarchy of Controls: A Systematic
Approach to Safety
The most effective safety programs prioritize engineering and administrative controls to

minimize reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a

fundamental principle of industrial hygiene.
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Hierarchy of Controls for Chemical Safety
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Caption: The Hierarchy of Controls prioritizes systemic safety measures over individual

protection.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 2-Chloro-5-(trifluoromethoxy)anisole is a

properly functioning chemical fume hood.[2][5] This is critical to prevent inhalation of vapors,

which may cause respiratory irritation.[1][2] The workspace should also be well-ventilated, and

an eyewash station and safety shower must be readily accessible.[6]

Administrative Controls: Standardizing Safe Practices

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1424234/docs?utm_src=pdf-body-img#section-1-chemical-identification-and-physicochemical-profile
https://www.benchchem.com/product/b1424234/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-profile
https://static.cymitquimica.com/products/10/pdf/sds-F629236.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3221906&productDescription=2-METHOXY-5-%28TRIFLROMETHOXY+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249910100&productDescription=2-CHLORO-5-FLUOROANISOLE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F629236.pdf
https://pim-resources.coleparmer.com/sds/91457.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Develop a Standard Operating Procedure (SOP): Create a detailed, substance-specific SOP

for all procedures involving this chemical.

Designated Area: All work with this compound should be restricted to a designated area

within the laboratory.

Training: Personnel must be trained on the specific hazards and handling procedures

outlined in the SOP and this guide.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly

after handling the chemical, even if gloves were worn.[1][7]

Section 4: Personal Protective Equipment (PPE)
Protocol
PPE is the final barrier between the researcher and the chemical hazard. Selection must be

based on the potential for exposure during a given task.

Table 3: Recommended Personal Protective Equipment
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Task
Eye/Face
Protection

Skin/Body
Protection

Respiratory
Protection

General Handling &

Aliquoting

ANSI Z87.1-
compliant safety
glasses with side
shields or chemical
splash goggles.[6]

Nitrile or neoprene
gloves, fully
buttoned lab coat.

Not required if
handled
exclusively within a
certified chemical
fume hood.

Risk of Splash (e.g.,

large volume transfer)

Chemical splash

goggles and a face

shield.[8]

Chemical-resistant

gloves (e.g., butyl

rubber, Viton™),

chemically resistant

apron over a lab coat.

[9]

Not required if

handled within a fume

hood. For

emergencies or

ventilation failure, use

an air-purifying

respirator with an

organic vapor

cartridge.[4]

| Spill Cleanup | Chemical splash goggles and a face shield. | Heavy-duty, chemical-resistant

gloves and disposable coveralls.[9] | Air-purifying respirator with organic vapor cartridges is

mandatory.[4][10] |

Protocol for Donning and Doffing PPE
Donning (Putting On):

1. Wash hands thoroughly.

2. Put on the lab coat or coveralls.

3. Put on the respirator (if required), and perform a user seal check.

4. Put on eye and face protection.

5. Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Doffing (Taking Off):
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1. Remove gloves using a technique that avoids touching the outer surface with bare skin.[4]

2. Remove the lab coat or coveralls, turning it inside out as it is removed.

3. Wash hands.

4. Remove eye and face protection.

5. Remove the respirator (if used).

6. Wash hands again thoroughly with soap and water.

Section 5: Safe Handling, Storage, and Disposal
Step-by-Step Handling Protocol

Preparation: Cordon off a designated area within a chemical fume hood. Gather all

necessary equipment, including the chemical container, pipettes, secondary containers, and

waste receptacles.

PPE: Don the appropriate PPE as specified in Table 3.

Dispensing: Open the container slowly. Use a pipette or other appropriate tool to transfer the

liquid. Avoid pouring directly from large containers to minimize the risk of splashing.

Post-Handling: Tightly seal the container.[1] Decontaminate any surfaces that may have

come into contact with the chemical.

Doffing: Remove PPE as described in the protocol above.

Storage Requirements
Location: Store in a cool, dry, and well-ventilated area.[1][5]

Container: Keep the container tightly closed and properly labeled.[1][6]

Incompatibilities: Store away from strong oxidizing agents.[1]

Temperature: Store at the recommended 2-8°C for long-term stability.
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Waste Disposal Protocol
Classification: This material and its containers must be treated as hazardous waste.

Collection: Collect all waste, including contaminated consumables (e.g., pipette tips, gloves),

in a designated, sealed, and clearly labeled hazardous waste container.

Disposal: Arrange for disposal through a licensed chemical waste contractor. Do not dispose

of down the drain or with general laboratory trash.[4][7]

Section 6: Emergency Response Workflow
A clear, logical workflow is essential for responding to emergencies effectively and safely.

Personnel ExposureChemical Spill

Emergency Event

Skin Contact

Exposure

Eye Contact

Exposure

Inhalation

Exposure

Ingestion

Exposure

Alert personnel
Evacuate area

Spill

Seek medical attention
if irritation persists.

Remove contaminated clothing.
Wash skin with soap & water for 15 min.

Seek IMMEDIATE
medical attention.

Flush eyes with water
for at least 15 min.

Seek medical attention
if symptoms develop.

Move to fresh air.

Seek IMMEDIATE
medical attention.

DO NOT induce vomiting.
Rinse mouth with water.

Don appropriate PPE
(incl. respirator)

Contain & absorb with
inert material

Collect waste
Decontaminate area
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Caption: A decision-making workflow for common laboratory emergencies.

First Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected area with

plenty of soap and water for at least 15 minutes.[1] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][12] Remove contact lenses if

present and easy to do.[1] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air at once.[12] If breathing is difficult or

symptoms like coughing or shortness of breath occur, seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] If the person is conscious and alert, rinse their mouth

with water.[7] Seek immediate medical attention.[1]

Spill Response Protocol
Evacuate & Alert: Alert all personnel in the immediate area and evacuate if necessary.[13]

Control Vapors & Ignition: Ensure adequate ventilation (if safe to do so) and remove all

sources of ignition.[6][13]

Don PPE: Wear the appropriate PPE for spill cleanup as detailed in Table 3.

Containment: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, dry sand, or earth.[2]

Collection: Sweep or scoop up the absorbed material and place it into a suitable, sealed

container for hazardous waste disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent followed by soap

and water.
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Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[2][14] A water spray can be used to cool fire-exposed containers.

Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[14]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides (CO, CO₂), hydrogen chloride (HCl), and hydrogen

fluoride (HF).[5][7]
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To cite this document: BenchChem. [Section 1: Chemical Identification and Physicochemical
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424234/docs#section-1-chemical-identification-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://chemm.hhs.gov/ppe.htm
https://www.rsgsafety.com/working-safely-with-pfas-a-practical-guide-to-selecting-the-right-ppe/
https://www.rsgsafety.com/working-safely-with-pfas-a-practical-guide-to-selecting-the-right-ppe/
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://datasheets.scbt.com/sc-230147.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2807-3-02.pdf
https://www.benchchem.com/product/b1424234/docs#section-1-chemical-identification-and-physicochemical-profile
https://www.benchchem.com/product/b1424234/docs#section-1-chemical-identification-and-physicochemical-profile
https://www.benchchem.com/product/b1424234/docs#section-1-chemical-identification-and-physicochemical-profile
https://www.benchchem.com/product/b1424234/docs#section-1-chemical-identification-and-physicochemical-profile
https://www.benchchem.com/product/b1424234?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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